2-(2-Chlorophenoxy)-1-[4-(pyridin-4-ylmethyl)piperazin-1-yl]ethanone

• Molecular Formula: C18H20ClN3O2
• Molecular Weight: 345.8 g/mol
• IUPAC Name: 2-(2-chlorophenoxy)-1-[4-(pyridin-4-ylmethyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C18H20ClN3O2/c19-16-3-1-2-4-17(16)24-14-18(23)22-11-9-21(10-12-22)13-15-5-7-20-8-6-15/h1-8H,9-14H2
• InChI Key: TZAJJRMDFDTNQR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=NC=C2)C(=O)COC3=CC=CC=C3Cl

Description

2-(2-Chlorophenoxy)-1-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}ethan-1-one is a complex organic compound that features a piperazine ring, a pyridine moiety, and a chlorophenoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-chlorophenoxy)-1-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}ethan-1-one typically involves multiple steps:

Formation of the Piperazine Derivative: The piperazine ring can be synthesized through cyclization reactions involving 1,2-diamine derivatives and sulfonium salts.

Attachment of the Pyridine Moiety: The pyridine group is introduced via nucleophilic substitution reactions, often involving pyridine derivatives and suitable leaving groups.

Incorporation of the Chlorophenoxy Group: The chlorophenoxy group is typically introduced through etherification reactions involving chlorophenol and appropriate alkylating agents.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This often includes the use of catalysts, controlled reaction conditions (temperature, pressure), and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the piperazine ring, leading to the formation of N-oxides.

Reduction: Reduction reactions can target the pyridine moiety, converting it to piperidine derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride or catalytic hydrogenation are often used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions to achieve substitution.

Major Products

Oxidation: N-oxides of the piperazine ring.

Reduction: Piperidine derivatives.

Substitution: Various substituted phenoxy derivatives.

Scientific Research Applications

2-(2-Chlorophenoxy)-1-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}ethan-1-one has several applications in scientific research:

Medicinal Chemistry: It is explored for its potential as a pharmacophore in drug design, particularly for targeting neurological and psychiatric disorders.

Biological Studies: The compound is used in studies involving receptor binding and enzyme inhibition.

Industrial Applications: It may serve as an intermediate in the synthesis of more complex molecules with potential therapeutic benefits.

Mechanism of Action

The mechanism of action of 2-(2-chlorophenoxy)-1-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}ethan-1-one involves its interaction with specific molecular targets:

Receptor Binding: The compound can bind to various receptors in the central nervous system, modulating their activity.

Enzyme Inhibition: It may inhibit certain enzymes, affecting biochemical pathways involved in disease processes.

Comparison with Similar Compounds

Similar Compounds

• 5-[(2-chlorophenoxy)methyl]-3-pyridin-4-yl-1,2,4-oxadiazole
• 1-(6-(4-bromo-2-chlorophenoxy)pyridin-3-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one O-methyl oxime

Uniqueness

2-(2-Chlorophenoxy)-1-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}ethan-1-one is unique due to its combination of a piperazine ring, a pyridine moiety, and a chlorophenoxy group. This structural arrangement provides distinct pharmacological properties and potential for diverse applications in medicinal chemistry.